Cas no 874814-30-9 (2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-)

• Product Name: 2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-
• CAS No: 874814-30-9
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 720987
• PubChem ID: 53426283
• Update Time: 2025-04-19

2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-
• 4-(4-CHLOROPHENYL)-5-METHYLPYRIMIDIN-2-AMINE
• AKOS012856680
• DTXSID30699163
• 874814-30-9

• Inchi： 1S/C11H10ClN3/c1-7-6-14-11(13)15-10(7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H2,13,14,15)
• InChI Key： DJHNKVOGWOVFQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=CN=C(N)N=1)C

Computed Properties

• Exact Mass: 219.05600
• Monoisotopic Mass: 219.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 51.80000
• LogP: 3.26880